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Compound of Interest

Compound Name: Verrucarin K

Cat. No.: B15447255

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
stereochemistry of Verrucarin K, a macrocyclic trichothecene mycotoxin. Verrucarin K is a
notable natural product due to its unique structural features within the trichothecene family.

Chemical Structure and Stereochemistry

Verrucarin K is a metabolite isolated from the fungus Myrothecium verrucaria.[1] It belongs to
the class of macrocyclic trichothecenes, which are characterized by a sesquiterpene core
featuring a macrocyclic ester bridge.[2][3] A defining characteristic of Verrucarin K is that it was
the first natural trichothecene discovered to lack the 12,13-epoxy group, a common feature in

this family of mycotoxins.[1][2]
The chemical structure of Verrucarin K is defined by the molecular formula C27H340s.[1]

IUPAC Name: (1R,3R,8R,12S,13R,18E,20Z,24R,25S)-12-hydroxy-5,13,25-trimethyl-26-
methylidene-2,10,16,23-tetraoxatetracyclo[22.2.1.03,8.08,25|heptacosa-4,18,20-triene-11,17,22-
trione.

This nomenclature precisely describes the absolute configuration of the chiral centers and the
geometry of the double bonds within the macrocyclic ring.
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Structural Description: The core of Verrucarin K is a tetracyclic sesquiterpenoid structure. A
macrocyclic diester bridge connects the C-4 and C-15 positions of this core. This bridge is
formed from verrucarinic acid and muconic acid moieties.

Data Presentation

Quantitative data for Verrucarin K is summarized below. While detailed experimental
spectroscopic data is found in the primary literature, computed physical and chemical
properties provide valuable information.

Property Value Source

Molecular Formula C27H340s PubChem
Molecular Weight 486.6 g/mol PubChem
Monoisotopic Mass 486.22536804 Da PubChem

Spectroscopic Data

Data reported in the primary _ .
1H NMR, 3C NMR, IR, MS ) Breitenstein & Tamm, 1977
literature.

Experimental Protocols

The following sections detail the methodologies for the isolation, purification, and chemical
characterization of Verrucarin K. The definitive and most detailed protocols are found in the
primary literature describing its discovery.

Isolation and Purification of Verrucarin K

Verrucarin K is a natural product of the fungus Myrothecium verrucaria (recently reclassified
as Albifimbria verrucaria).[1] The general procedure for its isolation involves fungal
fermentation, extraction, and chromatographic purification.

1. Fungal Fermentation:

e A strain of Myrothecium verrucaria is cultured in a suitable liquid medium, such as potato
dextrose broth.
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The culture is incubated for several weeks at room temperature with agitation to promote
fungal growth and metabolite production.

. Extraction:

After the incubation period, the fungal mycelia are separated from the culture broth by
centrifugation or filtration.

The supernatant (culture broth) is then extracted with an organic solvent, typically ethyl
acetate.

The organic phase, containing the crude mixture of metabolites, is dried (e.g., over
anhydrous sodium sulfate) and the solvent is removed under reduced pressure to yield a
crude extract.

. Chromatographic Purification:

The crude extract is subjected to multiple steps of chromatography to isolate Verrucarin K.
This typically involves column chromatography on silica gel, followed by preparative thin-
layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to achieve
high purity.

Note: The detailed, specific protocol for the isolation of Verrucarin K is described by
Breitenstein and Tamm in Helvetica Chimica Acta (1977).

Structural Elucidation

The structure of Verrucarin K was originally determined using a combination of spectroscopic
methods and chemical degradation.

Spectroscopy: Techniques such as Nuclear Magnetic Resonance (*H NMR and 3C NMR),
Infrared (IR) spectroscopy, and Mass Spectrometry (MS) were used to determine the
connectivity of atoms and the functional groups present in the molecule.[1]

Chemical Degradation: A key experiment in the structure elucidation was the base-catalyzed
hydrolysis of Verrucarin K.[1]

Protocol for Base-Catalyzed Hydrolysis:
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e Verrucarin K is treated with a base (e.g., potassium hydroxide) in an alcoholic solution (e.g.,
methanol).

e The reaction mixture is typically stirred at room temperature or gently heated to ensure
complete hydrolysis of the ester linkages.

 After the reaction is complete, the mixture is neutralized, and the products are extracted and
purified using chromatographic techniques.

» This hydrolysis yields three distinct components: verrucarinolactone, E,Z-muconic acid, and
trichotheca-9,12-diene-4,15-diol.[1] The identification of these products was crucial for
confirming the overall structure of the parent molecule.

Visualization of Chemical Relationships

The following diagram illustrates the logical relationship of the base-catalyzed hydrolysis of
Verrucarin K into its constituent components.

Verrucarinolactone

Base-Catalyzed
Hydrolysis
(e.g., KOH/MeOH)

Verrucarin K

(C27H340s) E,Z-Muconic Acid
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Click to download full resolution via product page

Caption: Base-catalyzed hydrolysis of Verrucarin K.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15447255?utm_src=pdf-body
https://www.researchgate.net/figure/13-C-and-1-H-NMR-Data-for-12-and-14_tbl1_281349685
https://www.benchchem.com/product/b15447255?utm_src=pdf-body
https://www.benchchem.com/product/b15447255?utm_src=pdf-body-img
https://www.benchchem.com/product/b15447255?utm_src=pdf-body
https://www.benchchem.com/product/b15447255?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15447255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. periodicos.capes.gov.br [periodicos.capes.gov.br]

3. Complete 1H and 13C NMR chemical shift assignments of mono-to tetrasaccharides as
basis for NMR chemical shift predictions of oligo- and polysaccharides using the computer
program CASPER - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Verrucarin K: A Technical Guide to its Chemical
Structure and Stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15447255#chemical-structure-and-stereochemistry-
of-verrucarin-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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